Bacteria repellent protein hydrogel decorated with tunable, isotropic, nano-on-micro hierarchical microbump array†
Chemical Communications Pub Date: 2021-10-04 DOI: 10.1039/D1CC03741B
Abstract
We report the development of ordered shape-controllable microbump structures on protein hydrogels using polystyrene honeycomb templates. Addition of protein nanogels results in the formation of hierarchical nano-on-micro structures and increases surface hydrophilicity by over 55%, exhibiting bacteria repellency 100 times stronger than a flat hydrogel surface composed of the same protein.
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